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Cat. No.: B12089329

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core mechanism of Bodipy-TS, a fluorescent probe

renowned for its rapid and selective detection of thiols. This document provides a

comprehensive overview of its signaling pathway, quantitative data, and detailed experimental

protocols for its application in life sciences research.

Core Mechanism of Thiol Detection
Bodipy-TS, also commercially known as Thiol-green 2, operates as a "turn-on" fluorescent

probe. Its thiol detection capability is centered on a thiosulfonate (-S-SO₂-) functional group

attached to the Bodipy fluorophore. In its native state, the Bodipy-TS molecule exhibits

minimal fluorescence. The thiosulfonate group acts as a fluorescence quencher, effectively

suppressing the emission of the Bodipy core.

The detection mechanism is initiated by a nucleophilic attack from the thiol group (R-SH) of an

analyte, such as glutathione (GSH) or cysteine (Cys), on the electrophilic sulfur atom of the

thiosulfonate group in Bodipy-TS. This reaction leads to the cleavage of the sulfur-sulfur bond

and the formation of a stable disulfide bond between the Bodipy fluorophore and the thiol-

containing molecule. This chemical transformation eliminates the quenching effect of the
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thiosulfonate group, resulting in a significant increase in the fluorescence intensity of the

Bodipy dye. This "turn-on" response is rapid, selective, and quantitative, making Bodipy-TS a

valuable tool for real-time monitoring of thiol dynamics in biological systems.[1][2]

The reaction is highly specific for thiols due to the high nucleophilicity of the sulfhydryl group.
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Figure 1. Reaction mechanism of Bodipy-TS with a thiol.

Quantitative Data
The photophysical properties of Bodipy-TS and its reaction product with thiols are crucial for its

application. While specific quantitative data for Bodipy-TS is not extensively published in peer-

reviewed literature, the following table summarizes its key characteristics based on

commercially available information and typical values for similar Bodipy-based thiol probes.
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Parameter
Bodipy-TS (pre-
reaction)

Bodipy-TS-Thiol
Adduct (post-
reaction)

Reference

Excitation Maximum

(λex)
~490 nm ~490 nm [1]

Emission Maximum

(λem)
~515 nm ~515 nm [1]

Quantum Yield (Φ) Very Low (Quenched) High (Fluorescent) [2]

Molar Extinction

Coefficient (ε)
Not Reported Not Reported

Reaction Time Fast -

Selectivity High for Thiols -

Experimental Protocols
The following are detailed methodologies for the application of Bodipy-TS in common

experimental settings.

In Vitro Thiol Quantification Assay
This protocol outlines the steps for quantifying the concentration of a pure thiol sample (e.g.,

glutathione) in a microplate format.
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Figure 2. Workflow for in vitro thiol quantification.
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Bodipy-TS stock solution (e.g., 1 mM in DMSO)

Thiol standard (e.g., Glutathione)

Assay buffer (e.g., Phosphate-buffered saline, PBS, pH 7.4)

96-well black microplate

Fluorescence microplate reader

Procedure:

Prepare Thiol Standards: Create a series of known concentrations of the thiol standard by

diluting a stock solution in the assay buffer.

Prepare Bodipy-TS Working Solution: Dilute the Bodipy-TS stock solution to the desired

final concentration (e.g., 10 µM) in the assay buffer.

Assay Setup: To the wells of the 96-well microplate, add the thiol standards and the unknown

samples.

Initiate Reaction: Add the Bodipy-TS working solution to each well to start the reaction.

Incubation: Incubate the plate at room temperature for a specified time (e.g., 15-30 minutes),

protected from light.

Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader

with excitation and emission wavelengths set to approximately 490 nm and 515 nm,

respectively.

Data Analysis: Generate a standard curve by plotting the fluorescence intensity against the

known thiol concentrations. Use the standard curve to determine the concentration of the

unknown samples.

Live-Cell Imaging of Intracellular Thiols
This protocol provides a general guideline for visualizing intracellular thiols in cultured cells

using fluorescence microscopy.
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Figure 3. Workflow for live-cell imaging of thiols.
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Cultured cells on glass-bottom dishes or coverslips

Bodipy-TS stock solution (e.g., 1 mM in DMSO)

Cell culture medium

Phosphate-buffered saline (PBS)

Fluorescence microscope with appropriate filters

Procedure:

Cell Preparation: Culture cells to the desired confluency on a suitable imaging vessel.

Prepare Staining Solution: Dilute the Bodipy-TS stock solution in serum-free cell culture

medium to a final concentration typically in the range of 1-10 µM.

Cell Staining: Remove the culture medium from the cells and wash once with PBS. Add the

Bodipy-TS staining solution to the cells and incubate for 15-30 minutes at 37°C in a CO₂

incubator.

Washing: Remove the staining solution and wash the cells two to three times with warm PBS

to remove any excess probe.

Imaging: Add fresh culture medium or PBS to the cells and immediately image using a

fluorescence microscope equipped with a filter set appropriate for Bodipy dyes (e.g.,

excitation around 488 nm and emission around 520 nm).

Selectivity and Limitations
Bodipy-TS exhibits high selectivity for thiols over other biologically relevant nucleophiles and

reactive oxygen species. However, it is important to note that the probe will react with the total

free thiol pool within a sample, and it does not differentiate between different thiol-containing

molecules such as glutathione, cysteine, and homocysteine. For studies requiring the specific

detection of a particular thiol, additional analytical methods or more specialized probes may be

necessary.
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Conclusion
Bodipy-TS is a powerful and efficient fluorescent probe for the detection and quantification of

thiols. Its "turn-on" mechanism, characterized by a significant increase in fluorescence upon

reaction with thiols, provides a high signal-to-noise ratio, making it suitable for a wide range of

applications in biochemistry, cell biology, and drug discovery. The straightforward protocols for

its use in both in vitro and live-cell contexts further enhance its utility as a valuable research

tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science
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